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Compound of Interest

Compound Name: N,N-Dimethylmethanesulfonamide

Cat. No.: B1294423 Get Quote

An In-depth Technical Guide on the Core Physicochemical Properties of N,N-
Dimethylmethanesulfonamide

Abstract
N,N-Dimethylmethanesulfonamide (CAS No. 918-05-8) is a sulfonamide compound whose

physicochemical properties are of significant interest in various research and development

sectors, including its potential use as a solvent and a synthetic building block. This technical

guide provides an in-depth analysis of two of its core thermal properties: the melting point and

boiling point. We will explore the reported values for these properties, discuss the underlying

molecular principles, and present validated experimental protocols for their determination. This

document is intended for researchers, chemists, and drug development professionals who

require a precise understanding of this compound's behavior for experimental design, process

scale-up, and safety assessments.

Introduction to N,N-Dimethylmethanesulfonamide
N,N-Dimethylmethanesulfonamide is an organic compound featuring a central sulfur atom

double-bonded to two oxygen atoms and single-bonded to both a methyl group and a

dimethylamino group.[1] This structure imparts specific polarity and hydrogen bond accepting

capabilities that define its physical properties and potential applications.[1] Understanding its

transition temperatures is the first critical step in evaluating its suitability for any laboratory or

industrial process.
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Chemical Identity
IUPAC Name: N,N-dimethylmethanesulfonamide[1]

CAS Number: 918-05-8[2][3]

Molecular Formula: C₃H₉NO₂S[2][4]

Molecular Weight: 123.17 g/mol [5][6]

Appearance: Typically a white to cream or pale pink solid, which may appear as crystals,

powder, or a fused solid.[2][5]

Molecular Structure
The structure of N,N-Dimethylmethanesulfonamide is fundamental to its physical properties.

The sulfonyl group (O=S=O) is highly polar, while the methyl and dimethylamino groups provide

organic character. The presence of a rotatable bond between the sulfur and nitrogen atoms

allows for conformational flexibility.[1][4]

Caption: 2D representation of N,N-Dimethylmethanesulfonamide.

Summary of Physicochemical Properties
For quick reference, the core physical properties of N,N-Dimethylmethanesulfonamide are

summarized below. These values are critical for predicting the compound's state under various

experimental conditions.
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Property Value Source

CAS Number 918-05-8 [2][3]

Molecular Formula C₃H₉NO₂S [2][4]

Molecular Weight 123.17 g/mol [5][6]

Melting Point 42 - 51 °C [2][5]

Boiling Point 165.8 °C (at 760 mmHg) [4]

119 - 120 °C (at 17 mmHg) [6]

Appearance White to pale pink solid [2][5]

In-Depth Analysis of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a crystalline solid, this occurs when the thermal energy is sufficient to overcome the

intermolecular forces holding the molecules in a fixed crystal lattice.

Reported Values and Influencing Factors
Various sources report the melting point of N,N-Dimethylmethanesulfonamide in a range,

typically between 42°C and 51°C.[2][5][6] A safety data sheet from Fisher Scientific specifies a

narrow range of 49 - 50 °C, while Thermo Scientific Chemicals provides a broader range of

42.0-51.0°C.[2][5] This variation is common and can be attributed to several factors:

Purity: Impurities disrupt the crystal lattice, typically leading to a depression and broadening

of the melting point range. Commercial grades of this compound are often cited with purities

of 97% or ≥98%.[2][4]

Crystalline Polymorphism: The existence of different crystal structures (polymorphs) of the

same compound can result in different melting points.

Experimental Technique: The heating rate and the sensitivity of the detection method can

influence the measured value.
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Experimental Protocol for Melting Point Determination
(Capillary Method)
This protocol describes a self-validating method for accurately determining the melting point

range of a solid sample like N,N-Dimethylmethanesulfonamide.

Principle: A small, powdered sample is heated slowly in a capillary tube inside a calibrated

apparatus. The melting range is the span from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid.

Methodology:

Apparatus Calibration:

Rationale: To ensure the accuracy of the instrument's thermometer, it must be calibrated

against a certified reference standard with a sharp, known melting point (e.g., benzoic

acid, m.p. 122.4°C).

Procedure: Determine the melting point of the standard. If the observed value deviates

from the certified value, a correction factor must be applied to all subsequent

measurements.

Sample Preparation:

Rationale: A finely powdered, dry sample ensures uniform heat transfer and efficient

packing, which is critical for a sharp, observable melting transition.

Procedure: Place a small amount of N,N-Dimethylmethanesulfonamide on a clean, dry

watch glass. Crush it into a fine powder using a spatula.

Capillary Tube Packing:

Rationale: Proper packing ensures the sample is heated evenly. A sample height of 2-3

mm is optimal for clear observation.

Procedure: Tap the open end of a capillary tube into the powdered sample. Invert the tube

and tap the sealed end gently on a hard surface to pack the sample tightly into the bottom.
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Repeat until a 2-3 mm column of sample is achieved.

Measurement:

Rationale: A rapid initial heating rate is used to approach the expected melting point,

followed by a much slower rate (1-2°C/minute) to allow for thermal equilibrium between

the sample, heating block, and thermometer. This precision is key to an accurate reading.

Procedure: a. Place the packed capillary tube in the melting point apparatus. b. Set an

initial rapid heating rate to bring the temperature to ~10°C below the expected melting

point (~45°C). c. Decrease the heating rate to 1-2°C per minute. d. Record the

temperature (T₁) when the first drop of liquid is observed. e. Continue heating at the slow

rate and record the temperature (T₂) when the last solid crystal melts into a clear liquid. f.

Report the result as the range T₁ - T₂.
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Caption: Workflow for Melting Point Determination.

In-Depth Analysis of Boiling Point
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. This property is highly dependent

on the ambient pressure.

Reported Values and the Influence of Pressure
The boiling point of N,N-Dimethylmethanesulfonamide is reported as 165.8°C at 760 mmHg

(atmospheric pressure).[4] Another source provides a value of 119-120°C at a reduced

pressure of 17 mmHg.[6] This significant difference highlights the direct relationship between

boiling point and pressure.

Causality (Clausius-Clapeyron Relationship): Reducing the external pressure on a liquid allows

molecules to escape into the vapor phase with less thermal energy. Consequently, the

temperature required to reach the boiling point is lower. This is a crucial consideration for

purification via vacuum distillation, which is often employed for compounds that might

decompose at their atmospheric boiling point.

Experimental Protocol for Boiling Point Determination
(Distillation Method)
This protocol provides a standard method for determining the boiling point of a liquid at a given

pressure.

Principle: The liquid is heated in a distillation apparatus. The boiling point is the stable

temperature recorded on a thermometer placed in the vapor path as the liquid actively boils

and its vapor condenses.

Methodology:

Apparatus Setup:

Rationale: A standard distillation setup ensures that the thermometer bulb is accurately

measuring the temperature of the vapor that is in equilibrium with the boiling liquid.

Procedure: Assemble a distillation apparatus using a round-bottom flask, a distillation

head with a thermometer adapter, a condenser, and a receiving flask. Ensure all joints are
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properly sealed. The top of the thermometer bulb should be level with the bottom of the

side-arm leading to the condenser.

Sample and Boiling Chips:

Rationale: Boiling chips or a magnetic stir bar are essential to prevent "bumping" (sudden,

violent boiling) by providing nucleation sites for smooth bubble formation.

Procedure: Place a sufficient volume of N,N-Dimethylmethanesulfonamide into the

distillation flask (typically filling it to 1/2 to 2/3 of its volume). Add 2-3 boiling chips.

Heating and Measurement:

Rationale: The heating rate should be controlled to maintain a slow, steady distillation rate

(1-2 drops per second). This ensures that the recorded temperature represents a true

equilibrium state.

Procedure: a. Begin heating the flask gently using a heating mantle. b. Observe as the

liquid begins to boil and a condensation ring rises up the apparatus. c. When the vapor

surrounds the thermometer bulb and condensation begins to drip steadily from the

condenser into the receiving flask, record the temperature. d. Continue to monitor the

temperature. A stable reading during active distillation is the boiling point.

Pressure Correction (if necessary):

Rationale: If the determination is not performed at standard atmospheric pressure (760

mmHg), the observed boiling point will differ.

Procedure: Record the ambient barometric pressure during the experiment. The observed

boiling point can be corrected to the normal boiling point using a nomograph or the

Sydney-Young equation if high accuracy is required.
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Caption: Workflow for Boiling Point Determination.

Safety, Handling, and Storage
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For the safety of laboratory personnel, proper handling of N,N-Dimethylmethanesulfonamide
is essential.

Hazards: The compound is listed as harmful if swallowed and causes skin and serious eye

irritation.[4] It may also cause respiratory irritation.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Handling: Use in a well-ventilated area or a chemical fume hood. Avoid dust formation and

inhalation.[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Conclusion
The melting and boiling points of N,N-Dimethylmethanesulfonamide are fundamental

parameters that dictate its physical state and inform its practical application in a scientific

setting. With a melting point range of approximately 42-51°C and a normal boiling point of

165.8°C, it exists as a solid at standard room temperature but can be easily melted for use as a

liquid. The significant depression of its boiling point under vacuum underscores the importance

of pressure control during distillation. By employing the validated protocols outlined in this

guide, researchers can ensure the accurate determination of these properties, leading to more

reliable and reproducible experimental outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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